Cas no 143689-08-1 (2-Cyclohexyl-2-methylpropan-1-amine)

• Product Name: 2-Cyclohexyl-2-methylpropan-1-amine
• CAS No: 143689-08-1
• MF: C₁₀H₂₁N
• MW: 155.28044295311
• CID: 108463
• PubChem ID: 19776368
• Update Time: 2025-06-08

2-Cyclohexyl-2-methylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• Cyclohexaneethanamine, b,b-dimethyl-
• 2-cyclohexyl-2-methylpropan-1-amine
• 2-Cyclohexyl-2-methylpropylamine
• FIMBUHZDDIODLB-UHFFFAOYSA-N
• NE16679
• 2-Cyclohexyl-2-methylpropan-1-amine

• Inchi： 1S/C10H21N/c1-10(2,8-11)9-6-4-3-5-7-9/h9H,3-8,11H2,1-2H3
• InChI Key： FIMBUHZDDIODLB-UHFFFAOYSA-N
• SMILES： NCC(C)(C)C1CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 112
• Topological Polar Surface Area: 26

Experimental Properties

• Density: 0.9±0.1 g/cm3
• Boiling Point: 204.7±8.0 °C at 760 mmHg
• Flash Point: 72.6±13.3 °C
• Vapor Pressure: 0.3±0.4 mmHg at 25°C

2-Cyclohexyl-2-methylpropan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-Cyclohexyl-2-methylpropan-1-amine

2-Cyclohexyl-2-methylpropan-1-amine (CAS No. 143689-08-1)

2-Cyclohexyl-2-methylpropan-1-amine, also known by its CAS registry number 143689-08-1, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound, characterized by its unique structure featuring a cyclohexane ring attached to a methyl group and an amine functional group, has garnered attention due to its potential in drug design, catalysis, and polymer synthesis. Recent advancements in synthetic methodologies and computational modeling have further expanded its utility, making it a focal point in contemporary chemical research.

The molecular structure of 2-Cyclohexyl-2-methylpropan-1-amine is defined by its cyclohexane ring, which provides steric bulk and enhances the compound's stability. The methyl group at the 2-position further contributes to the molecule's hydrophobicity, while the primary amine group at the 1-position introduces nucleophilic reactivity. This combination of structural features makes it an ideal candidate for various chemical transformations, including alkylation, acylation, and coupling reactions.

Recent studies have explored the use of 2-Cyclohexyl-2-methylpropan-1-amine as a building block in drug discovery. Researchers have highlighted its potential as a scaffold for developing bioactive molecules with improved pharmacokinetic properties. For instance, its steric hindrance can be leveraged to design drugs with enhanced selectivity and reduced off-target effects. Additionally, computational studies have demonstrated that the compound's structure can be modified to target specific biological pathways, offering new avenues for therapeutic development.

In the realm of catalysis, 2-Cyclohexyl-2-methylpropan-1-amine has been investigated as a ligand in transition metal complexes. Its ability to coordinate with metal centers while maintaining structural integrity has made it a valuable component in asymmetric catalysis. Recent findings suggest that it can facilitate enantioselective reactions, which are critical for producing chiral pharmaceuticals and agrochemicals. This application underscores the compound's role in advancing sustainable chemical processes.

The synthesis of 2-Cyclohexyl-2-methylpropan-1-amine has also been optimized through innovative approaches. Traditional methods involving Friedel-Crafts alkylation have been complemented by more efficient protocols that minimize waste and improve yield. For example, modern techniques employing microwave-assisted synthesis have enabled faster reaction times and higher purity levels. These advancements not only enhance the compound's accessibility but also align with green chemistry principles.

Moreover, 2-Cyclohexyl-2-methylpropan-1-amines derivatives have shown promise in polymer science. By incorporating this amine into polymer backbones, researchers have developed materials with tailored mechanical and thermal properties. These polymers exhibit potential applications in high-performance composites and advanced coatings, further expanding the compound's versatility.

In conclusion, 2-Cyclohexyl-2-methylpropan-1-amines (CAS No. 143689-08-) stands as a testament to the ingenuity of modern chemistry. Its unique structure, combined with recent breakthroughs in synthesis and application development, positions it as a key player in diverse scientific domains. As research continues to uncover new possibilities for this compound, its impact on industry and academia is expected to grow significantly.